Cas no 2228847-58-1 (2-bromo-3-(1H-imidazol-4-yl)phenol)
2-bromo-3-(1H-imidazol-4-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-(1H-imidazol-4-yl)phenol
- 2228847-58-1
- EN300-1904828
-
- Inchi: 1S/C9H7BrN2O/c10-9-6(2-1-3-8(9)13)7-4-11-5-12-7/h1-5,13H,(H,11,12)
- InChI Key: JPOMBFUUILKNOL-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C1=CN=CN1)O
Computed Properties
- Exact Mass: 237.97418g/mol
- Monoisotopic Mass: 237.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 48.9Ų
2-bromo-3-(1H-imidazol-4-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904828-0.05g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 0.05g |
$1104.0 | 2023-09-18 | ||
| Enamine | EN300-1904828-0.1g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 0.1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1904828-0.25g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 0.25g |
$1209.0 | 2023-09-18 | ||
| Enamine | EN300-1904828-0.5g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 0.5g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1904828-1.0g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1904828-2.5g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 2.5g |
$2576.0 | 2023-09-18 | ||
| Enamine | EN300-1904828-5.0g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 5g |
$3812.0 | 2023-06-01 | ||
| Enamine | EN300-1904828-10.0g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 10g |
$5652.0 | 2023-06-01 | ||
| Enamine | EN300-1904828-1g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 1g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1904828-5g |
2-bromo-3-(1H-imidazol-4-yl)phenol |
2228847-58-1 | 5g |
$3812.0 | 2023-09-18 |
2-bromo-3-(1H-imidazol-4-yl)phenol Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-bromo-3-(1H-imidazol-4-yl)phenol
Professional Introduction to 2-bromo-3-(1H-imidazol-4-yl)phenol (CAS No: 2228847-58-1)
2-bromo-3-(1H-imidazol-4-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 2228847-58-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both bromine and imidazole moieties in its framework makes it a versatile scaffold for further derivatization and functionalization, enabling the development of novel bioactive molecules.
The compound’s structure consists of a phenolic ring substituted at the 3-position with a 1H-imidazol-4-yl group, while the 2-position is halogenated with a bromine atom. This specific arrangement imparts distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. The imidazole ring, known for its role in numerous biological processes, can serve as a key pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-bromo-3-(1H-imidazol-4-yl)phenol and its derivatives. Researchers have been investigating its possible applications in the development of antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The bromine substituent enhances reactivity, allowing for further modifications through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery to construct complex molecular architectures.
One of the most compelling aspects of this compound is its ability to serve as a precursor for synthesizing more intricate molecules. For instance, it can be transformed into various amides, esters, or ketones by reacting with appropriate nucleophiles. These derivatives may exhibit enhanced biological activity compared to the parent compound. The imidazole moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. By incorporating this scaffold into drug candidates, chemists aim to leverage its known biological interactions while introducing novel modifications to improve efficacy and reduce side effects.
The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their diverse biological activities. 2-bromo-3-(1H-imidazol-4-yl)phenol fits well within this trend, offering a balance between structural complexity and synthetic accessibility. Its molecular framework allows for multiple points of modification, enabling researchers to fine-tune its properties for specific therapeutic applications. For example, modifications at the phenolic hydroxyl group can alter solubility and metabolic stability, while changes at the imidazole ring can influence binding affinity to target proteins.
Recent studies have also highlighted the importance of computational methods in designing molecules like 2-bromo-3-(1H-imidazol-4-yl)phenol. Molecular modeling techniques have been employed to predict how different substituents might affect the compound’s bioactivity. These simulations help guide experimental efforts by identifying promising analogs before costly synthesis attempts are made. Additionally, virtual screening algorithms have been used to identify potential binding sites on biological targets, further aiding in the rational design of drug candidates.
The synthesis of 2-bromo-3-(1H-imidazol-4-yl)phenol typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes halogenation of an aromatic ring followed by nucleophilic substitution with an imidazole derivative. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.
In conclusion,2-bromo-3-(1H-imidazol-4-yl)phenol (CAS No: 2228847-58-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it a valuable building block for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,2-bromo-3-(1H-imidazol-4-y l)phenol is poised to play an increasingly important role in medicinal chemistry and drug discovery efforts worldwide.
2228847-58-1 (2-bromo-3-(1H-imidazol-4-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)